Cas no 1494743-93-9 (1-(2-methylpropyl)cyclohexylmethanamine)

• Product Name: 1-(2-methylpropyl)cyclohexylmethanamine
• CAS No: 1494743-93-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6322106
• PubChem ID: 59180971
• Update Time: 2025-11-01

1-(2-methylpropyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)cyclohexylmethanamine
• 1494743-93-9
• [1-(2-methylpropyl)cyclohexyl]methanamine
• AKOS012034332
• SCHEMBL860116
• (1-Isobutylcyclohexyl)methanamine
• EN300-1255414
• CS-0285900

• Inchi： 1S/C11H23N/c1-10(2)8-11(9-12)6-4-3-5-7-11/h10H,3-9,12H2,1-2H3
• InChI Key： NIFOJHHJBUFQFR-UHFFFAOYSA-N
• SMILES： NCC1(CC(C)C)CCCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylpropyl)cyclohexylmethanamine

Introduction to 1-(2-methylpropyl)cyclohexylmethanamine (CAS No. 1494743-93-9)

1-(2-methylpropyl)cyclohexylmethanamine, chemically designated as N-(2-methylpropyl)cyclohexanamine, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 1494743-93-9, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The compound features a cyclohexane ring substituted with a 2-methylpropyl group at the nitrogen-bearing carbon, forming an amine derivative that exhibits intriguing pharmacological properties.

The synthesis of 1-(2-methylpropyl)cyclohexylmethanamine involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone and isobutylamine. The introduction of the 2-methylpropyl moiety at the amine functionality introduces steric and electronic effects that modulate the compound's reactivity and biological activity. This structural feature has been exploited in medicinal chemistry to fine-tune the pharmacokinetic and pharmacodynamic profiles of derived molecules.

Recent advancements in computational chemistry have enabled the exploration of 1-(2-methylpropyl)cyclohexylmethanamine's interactions with biological targets at an unprecedented level of detail. Molecular docking studies have revealed that this compound can bind to various protein receptors, suggesting potential applications in drug design. For instance, its ability to interact with enzymes and receptors involved in inflammatory pathways has been a focal point for researchers seeking novel anti-inflammatory agents.

The compound's structural motif, characterized by a rigid cyclohexane ring coupled with a flexible 2-methylpropyl side chain, provides a scaffold for generating diverse analogues with tailored properties. This versatility has been leveraged in high-throughput screening campaigns aimed at identifying lead compounds for further optimization. The use of 1-(2-methylpropyl)cyclohexylmethanamine as an intermediate has also facilitated the synthesis of more complex molecules, including those with potential applications in oncology and neurology.

In the realm of drug discovery, the development of novel amine derivatives remains a cornerstone due to their widespread presence in bioactive molecules. The unique combination of structural elements in N-(2-methylpropyl)cyclohexanamine makes it a valuable building block for medicinal chemists. Its incorporation into larger molecular frameworks has led to compounds exhibiting improved solubility, bioavailability, and target specificity. These attributes are critical for advancing candidates through preclinical and clinical development pipelines.

Current research endeavors are focused on elucidating the mechanistic basis of action for derivatives of 1-(2-methylpropyl)cyclohexylmethanamine. Preclinical studies have hinted at its potential as a modulator of metabolic pathways, making it relevant for addressing metabolic disorders such as obesity and type 2 diabetes. Additionally, its interaction with cytochrome P450 enzymes has been investigated to assess its metabolic stability and potential for drug-drug interactions.

The synthesis and characterization of this compound have also contributed to the broader understanding of amine chemistry. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to confirm the structure and purity of 1-(2-methylpropyl)cyclohexylmethanamine. These methodologies have not only validated synthetic routes but also provided insights into conformational dynamics and stereochemistry.

The pharmaceutical industry continues to invest in innovative approaches to optimize drug candidates derived from amine-based scaffolds like N-(2-methylpropyl)cyclohexanamine. Strategies such as structure-activity relationship (SAR) studies, computational modeling, and biocatalytic transformations are being employed to enhance efficacy while minimizing adverse effects. The compound's role as a key intermediate underscores its importance in the continuous evolution of therapeutic agents.

Future directions in the study of 1-(2-methylpropyl)cyclohexylmethanamine may include exploring its derivatives as probes for understanding biological processes at a molecular level. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip systems, researchers aim to validate the therapeutic potential of this compound class more comprehensively. Such investigations hold promise for uncovering novel treatments for a range of diseases.

In conclusion, 1-(2-methylpropyl)cyclohexylmethanamine (CAS No. 1494743-93-9) represents a compelling subject of study within pharmaceutical chemistry. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in drug discovery efforts. As scientific methodologies advance, the applications and understanding of this compound are expected to expand, contributing significantly to the development of next-generation therapeutics.